Cas no 76608-48-5 (1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-
• CAS No: 76608-48-5
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 537494
• PubChem ID: 56609707
• Update Time: 2025-04-19

1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-
• 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-one
• 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-pent-1-ene-3-one
• DTXSID70718049
• 1-Cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-one
• LVNLYKURNBAIBO-UHFFFAOYSA-N
• 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-pent-1-en-3-one
• 76608-48-5

• Inchi： 1S/C15H23N3O/c1-15(2,3)14(19)13(18-11-16-10-17-18)9-12-7-5-4-6-8-12/h9-12H,4-8H2,1-3H3
• InChI Key： LVNLYKURNBAIBO-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)C(=CC1CCCCC1)N1C=NC=N1

Computed Properties

• Exact Mass: 261.18429
• Monoisotopic Mass: 261.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78